Cas no 2171935-95-6 (2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro4.5decane)

• Product Name: 2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro4.5decane
• CAS No: 2171935-95-6
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5603770
• PubChem ID: 165862768
• Update Time: 2025-07-17

2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane
• EN300-1279120
• 2171935-95-6
• 2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro4.5decane

• Inchi： 1S/C15H29NO/c1-11(2)12-14(5,6)10-16-15(17-12)8-7-13(3,4)9-15/h11-12,16H,7-10H2,1-6H3
• InChI Key： UDSOTTSIGUWQKJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)C(C)(C)CNC21CCC(C)(C)C2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro4.5decane

Recent Advances in the Study of 2,2,8,8-Tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane (CAS: 2171935-95-6)

The compound 2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane (CAS: 2171935-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure exhibits unique physicochemical properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

One of the key advancements in the synthesis of this compound involves the optimization of catalytic asymmetric methods, which have significantly improved yield and enantioselectivity. Researchers have reported a novel palladium-catalyzed cyclization reaction that efficiently constructs the spirocyclic core, offering a scalable route for industrial production. This methodological breakthrough is expected to facilitate further exploration of its biological activities.

Pharmacological studies have revealed that 2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane exhibits potent activity as a modulator of the central nervous system (CNS). Preliminary in vitro and in vivo experiments indicate its affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. Additionally, its unique spirocyclic framework has been explored for its anti-inflammatory and neuroprotective properties, with promising results in preclinical models.

Recent structural-activity relationship (SAR) studies have further elucidated the importance of the isopropyl and tetramethyl substitutions on the spirocyclic core. These modifications have been shown to enhance binding affinity and metabolic stability, addressing previous challenges related to rapid clearance in vivo. Computational modeling and molecular docking studies have provided insights into the compound's interaction with target proteins, guiding the design of next-generation derivatives.

In the context of drug delivery, researchers have investigated the formulation of 2,2,8,8-tetramethyl-7-(propan-2-yl)-6-oxa-10-azaspiro[4.5]decane into nanoparticle-based systems to improve bioavailability and targeted delivery. Early-stage clinical trials are underway to evaluate its pharmacokinetics and safety profile in human subjects, with preliminary data indicating favorable tolerability.

Looking ahead, the versatility of this spirocyclic compound opens avenues for its application in diverse therapeutic areas, including oncology and infectious diseases. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice, addressing unmet medical needs. Continued research will focus on optimizing its pharmacological profile and expanding its therapeutic potential.